Cas no 1895752-58-5 (tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate
• CAS No: 1895752-58-5
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6297308
• PubChem ID: 117115675
• Update Time: 2025-06-30

tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate
• tert-butyl N-[5-(4-aminobutyl)-2-methylphenyl]carbamate
• EN300-1876960
• 1895752-58-5

• Inchi： 1S/C16H26N2O2/c1-12-8-9-13(7-5-6-10-17)11-14(12)18-15(19)20-16(2,3)4/h8-9,11H,5-7,10,17H2,1-4H3,(H,18,19)
• InChI Key： LHTUVMNQGREFAG-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate

Introduction to Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate (CAS No. 1895752-58-5)

Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate, with the CAS number 1895752-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group and an N-substituted chain, contribute to its distinctive chemical properties and reactivity.

The N-5-(4-aminobutyl)-2-methylphenyl moiety in the compound's name highlights its aromatic backbone, which is further modified by an aminobutyl side chain. This configuration not only enhances the compound's solubility in various solvents but also influences its interaction with biological targets. The carbamate functional group, located at the nitrogen position, is known to play a crucial role in modulating the compound's pharmacokinetic behavior and biological efficacy.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group, a branched alkyl group, is particularly noteworthy for its ability to stabilize reactive intermediates and improve the overall yield of synthetic pathways. This feature makes Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate a valuable building block in organic synthesis.

One of the most compelling aspects of this compound is its potential application in drug discovery. Carbamates have been extensively studied for their role as kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The specific arrangement of atoms in Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate allows it to interact with various biological targets, making it a promising candidate for further investigation.

Recent research has demonstrated that modifications to the aromatic ring and side chains can significantly alter the biological activity of carbamate compounds. For instance, studies have shown that substituents such as aminobutyl can enhance binding affinity to specific enzymes or receptors. This observation underscores the importance of structural optimization in developing novel therapeutic agents.

The synthesis of Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve high yields and purity. These synthetic methodologies not only highlight the compound's complexity but also its versatility as a chemical intermediate.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique structural properties of carbamates make them suitable for developing novel polymers and coatings with enhanced durability and functionality. The presence of both hydrophobic and hydrophilic regions in Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate allows it to act as a surfactant or emulsifier, facilitating various industrial processes.

The biodegradability and environmental impact of this compound are also areas of active investigation. Researchers are exploring ways to design carbamate-based compounds that are both effective therapeutically and environmentally friendly. This includes optimizing synthetic routes to minimize waste generation and developing degradation pathways that ensure safe disposal.

As our understanding of molecular interactions continues to evolve, so does our ability to harness the potential of compounds like Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to predict and validate the biological activity of new molecules with unprecedented accuracy.

The role of this compound in drug development is further underscored by its potential as a scaffold for structure-based drug design. By modifying specific regions of the molecule, researchers can create derivatives with enhanced potency, selectivity, and pharmacokinetic properties. This approach has been successfully applied in other classes of drugs and holds great promise for future applications.

In conclusion, Tert-butyl N-5-(4-aminobutyl)-2-methylphenylcarbamate (CAS No. 1895752-58-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an attractive candidate for further research and development. As scientific understanding progresses, we can anticipate even more innovative applications for this versatile molecule.